Cas no 1544924-82-4 (3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde)

3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde is a heterocyclic compound featuring a bromo-substituted oxazole core with an aldehyde functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems and pharmaceutical scaffolds. The presence of both bromine and aldehyde groups offers versatile reactivity, enabling nucleophilic substitutions, cross-coupling reactions, and further derivatization. Its well-defined reactivity profile and stability under standard conditions enhance its utility in medicinal chemistry and agrochemical research. The compound is typically handled under inert conditions to preserve its functional integrity.

3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde structure

1544924-82-4 structure

Product Name:3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde

CAS No:1544924-82-4

MF:C₅H₄BrNO₂

MW:189.994760513306

CID:5463627

Update Time:2025-06-26

3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde
- AT19701
- 3-BROMO-5-METHYLISOXAZOLE-4-CARBALDEHYDE
- Z2732643704
- 4-Isoxazolecarboxaldehyde, 3-bromo-5-methyl-
- 3-Bromo-5-methyl-isoxazole-4-carbaldehyde
- Inchi： 1S/C5H4BrNO2/c1-3-4(2-8)5(6)7-9-3/h2H,1H3
- InChI Key： UIVAGRJEOXTGFR-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=C(C)ON=1

Computed Properties

Exact Mass: 188.94254 g/mol
Monoisotopic Mass: 188.94254 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 189.99
XLogP3: 1.3
Topological Polar Surface Area: 43.1

3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6493780-0.05g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	0.05g	$229.0	2025-03-15
Enamine	EN300-6493780-0.1g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	0.1g	$342.0	2025-03-15
Enamine	EN300-6493780-0.25g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	0.25g	$487.0	2025-03-15
Enamine	EN300-6493780-0.5g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	0.5g	$768.0	2025-03-15
Enamine	EN300-6493780-1.0g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	1.0g	$986.0	2025-03-15
Enamine	EN300-6493780-2.5g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	2.5g	$1931.0	2025-03-15
Enamine	EN300-6493780-5.0g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	5.0g	$2858.0	2025-03-15
Enamine	EN300-6493780-10.0g	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95.0%	10.0g	$4236.0	2025-03-15
1PlusChem	1P028J5A-50mg	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95%	50mg	$335.00	2024-06-20
1PlusChem	1P028J5A-100mg	3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde	1544924-82-4	95%	100mg	$485.00	2024-06-20